![molecular formula C12H20F2N2O B1476679 (3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone CAS No. 2097943-98-9](/img/structure/B1476679.png)
(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
“(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone” is a chemical compound with the molecular formula C12H20F2N2O . It has a molecular weight of 246.3 g/mol.
Chemical Reactions Analysis
Piperidine derivatives, including “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone”, can undergo various chemical reactions. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Scientific Research Applications
Research Chemicals
“(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone” is used as a research chemical . It is used in various scientific experiments and is available for purchase for pharmaceutical testing .
Drug Designing
Piperidines, which include “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry .
Pharmaceuticals
Derivatives of piperidines are present in more than twenty classes of pharmaceuticals . They are also found in alkaloids .
Biological Evaluation
The biological evaluation of potential drugs containing the piperidine moiety is a significant area of research . This includes “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone”.
Antiviral Agents
Isatin derivatives, which can include “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone”, have been designed and synthesized as broad-spectrum antiviral agents . They have been tested against three viruses, namely influenza virus (H1N1), herpes simplex virus 1 (HSV-1), and coxsackievirus B3 (COX-B3) .
Antipsychotic Drugs
Piperidine-based biologically active substances, including Melperone, a second-generation antipsychotic, have been synthesized . It’s possible that “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone” could have similar applications.
Future Directions
Piperidine derivatives, including “(3-(Difluoromethyl)piperidin-1-yl)(piperidin-2-yl)methanone”, are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This will continue to be a significant area of research in the future.
properties
IUPAC Name |
[3-(difluoromethyl)piperidin-1-yl]-piperidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20F2N2O/c13-11(14)9-4-3-7-16(8-9)12(17)10-5-1-2-6-15-10/h9-11,15H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBAVPIVIKCDDBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CCCC(C2)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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